Cas no 199796-52-6 (DHA-Paclitaxel)

• Product Name: DHA-Paclitaxel
• CAS No: 199796-52-6
• MF: C₆₉H₈₁NO₁₅
• MW: 1164.3791615963
• CID: 2085761
• Update Time: 2025-05-24

DHA-Paclitaxel Chemical and Physical Properties

Names and Identifiers

• DHA-Paclitaxel
• TAXOPREXIN(RG)
• TAXOPREXIN
• Paclitaxel 2'-(all-cis-4,7,10,13,16,19-docosahexaenoate)
• TAXOPREXIN(P)

• Inchi： 1S/C69H81NO15/c1-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-35-42-55(74)83-59(57(49-36-29-26-30-37-49)70-63(76)50-38-31-27-32-39-50)65(78)82-52-44-69(79)62(84-64(77)51-40-33-28-34-41-51)60-67(7,53(73)43-54-68(60,45-80-54)85-48(4)72)61(75)58(81-47(3)71)56(46(52)2)66(69,5)6/h9-10,12-13,15-16,18-19,21-22,24-34,36-41,52-54,57-60,62,73,79H,8,11,14,17,20,23,35,42-45H2,1-7H3,(H,70,76)/b10-9-,13-12-,16-15-,19-18-,22-21-,25-24-/t52-,53-,54+,57-,58+,59+,60-,62-,67+,68-,69+/m0/s1
• InChI Key： LRCZQSDQZJBHAF-PUBGEWHCSA-N
• SMILES： O1C[C@@]2([C@H]1C[C@@H]([C@@]1(C)C([C@@H](C3=C(C)[C@H](C[C@](C3(C)C)([C@H]([C@H]21)OC(C1C=CC=CC=1)=O)O)OC([C@@H]([C@H](C1C=CC=CC=1)NC(C1C=CC=CC=1)=O)OC(CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC)=O)=O)OC(C)=O)=O)O)OC(C)=O

Experimental Properties

• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.3E-6 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Taxanes and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Taxanes and derivatives

Additional information on DHA-Paclitaxel

Introduction to DHA-Paclitaxel and Its Applications in Modern Medicine

DHA-Paclitaxel, a compound with the CAS number 199796-52-6, represents a significant advancement in the field of chemotherapeutic agents. This innovative molecule combines the properties of docosahexaenoic acid (DHA) and paclitaxel, a well-known chemotherapeutic drug, to enhance its efficacy and reduce side effects. The integration of these two bioactive components has opened new avenues for treating various forms of cancer, particularly those that are resistant to conventional treatments.

The compound DHA-Paclitaxel is designed to leverage the synergistic effects of DHA and paclitaxel. Docosahexaenoic acid, an essential omega-3 fatty acid, is known for its anti-inflammatory and neuroprotective properties. When combined with paclitaxel, a semi-synthetic derivative of taxol used in chemotherapy, the resulting molecule exhibits enhanced solubility and improved cellular uptake. This combination not only increases the therapeutic efficacy but also minimizes the systemic toxicity associated with traditional chemotherapy regimens.

Recent studies have highlighted the potential of DHA-Paclitaxel in overcoming multidrug resistance (MDR) in cancer cells. MDR is a major challenge in cancer treatment, where cancer cells develop resistance to multiple chemotherapeutic agents. The unique mechanism of action of DHA-Paclitaxel involves the modulation of lipid rafts and the inhibition of P-glycoprotein (P-gp), a well-known efflux pump responsible for drug resistance. This dual-action approach has shown promising results in preclinical studies, demonstrating its ability to effectively target and kill MDR cancer cells.

The pharmacokinetic profile of DHA-Paclitaxel has also been extensively studied. Unlike traditional paclitaxel, which requires solubilization with cremophor EL to improve solubility and reduce toxicity, DHA-Paclitaxel exhibits better water solubility due to the presence of the DHA moiety. This property allows for more efficient delivery and reduced side effects such as hypersensitivity reactions. Additionally, the extended half-life of DHA-Paclitaxel enables less frequent dosing, improving patient compliance and convenience.

One of the most exciting aspects of DHA-Paclitaxel is its potential in personalized medicine. Researchers are exploring ways to tailor treatment regimens based on individual patient profiles, including genetic markers and tumor characteristics. The ability of DHA-Paclitaxel to target specific cancer cells while minimizing damage to healthy tissues makes it an ideal candidate for personalized therapeutic strategies. By combining advanced imaging techniques with targeted drug delivery systems, clinicians can achieve more precise treatment outcomes.

The clinical development of DHA-Paclitaxel has been progressing rapidly. Several phase I and II clinical trials have demonstrated its safety and efficacy in patients with various types of cancer, including breast cancer, ovarian cancer, and pancreatic cancer. These trials have shown that DHA-Paclitaxel can induce significant tumor regression and improve overall survival rates when compared to standard chemotherapy regimens. The results from these trials have generated considerable interest among oncologists and researchers worldwide.

In addition to its applications in oncology, DHA-Paclitaxel is being investigated for its potential in other therapeutic areas. Preliminary studies suggest that it may have neuroprotective properties, making it a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The anti-inflammatory effects of DHA also contribute to its potential use in managing chronic inflammatory conditions.

The future development of DHA-Paclitaxel is likely to be driven by advancements in drug delivery systems and combination therapies. Nanotechnology-based delivery platforms are being explored to enhance the targeted delivery of DHA-Paclitaxel to tumor sites, further improving its therapeutic efficacy. Additionally, combination therapies involving DHA-Paclitaxel with other anticancer agents are being tested to overcome resistance mechanisms and improve treatment outcomes.

In conclusion, DHA-Paclitaxel represents a significant breakthrough in the field of chemotherapeutic agents. Its unique structure and mechanism of action offer several advantages over traditional chemotherapy drugs, including improved solubility, reduced toxicity, and enhanced efficacy against multidrug-resistant cancer cells. The ongoing clinical trials and research efforts are expected to uncover even more applications for this innovative compound in the future.